Cas no 899965-34-5 (2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide)

• Product Name: 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide
• CAS No: 899965-34-5
• MF: C₁₈H₁₈ClN₅O₂S
• MW: 403.885820865631
• CID: 6621601
• PubChem ID: 7590668
• Update Time: 2025-10-23

2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide
• 2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-chlorophenyl)acetamide
• F2715-0332
• 2-({4-amino-5-[(4-methoxyphenyl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-chlorophenyl)acetamide
• AKOS016361434
• 899965-34-5

• Inchi： 1S/C18H18ClN5O2S/c1-26-13-8-6-12(7-9-13)10-16-22-23-18(24(16)20)27-11-17(25)21-15-5-3-2-4-14(15)19/h2-9H,10-11,20H2,1H3,(H,21,25)
• InChI Key： NPDWDGMDYAURIR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1N(N)C(CC2=CC=C(OC)C=C2)=NN=1

Computed Properties

• Exact Mass: 403.0869737g/mol
• Monoisotopic Mass: 403.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide

Comprehensive Analysis of 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide (CAS No. 899965-34-5)

In the realm of specialized chemical compounds, 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide (CAS No. 899965-34-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to the class of triazole derivatives, which are known for their versatility in pharmaceutical and agrochemical applications. The presence of both amino and sulfanyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of this compound reveals a complex arrangement of atoms, including a 1,2,4-triazole core substituted with a 4-methoxyphenyl group and an acetamide moiety linked via a sulfur atom. The 2-chlorophenyl group attached to the acetamide nitrogen further contributes to the compound's distinctive properties. Researchers have noted that such structural motifs are often associated with biological activity, sparking interest in its potential as a precursor for drug discovery or crop protection agents.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds with multiple functional groups, as they offer diverse interaction possibilities in molecular systems. 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide fits perfectly into this category, with its triazole ring serving as an excellent scaffold for further chemical modifications. The compound's CAS number 899965-34-5 has appeared increasingly in patent literature, suggesting its importance in proprietary chemical processes.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated organic synthesis techniques. The key steps typically include the formation of the 1,2,4-triazole core, followed by selective substitutions at the 3 and 5 positions. The sulfanyl bridge is then introduced through nucleophilic displacement reactions, while the final acetamide portion is incorporated via amide bond formation. These synthetic challenges make the compound particularly interesting for researchers studying structure-activity relationships in medicinal chemistry.

The physicochemical properties of 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide contribute significantly to its potential applications. Its moderate solubility in organic solvents and specific melting point range make it suitable for various formulation purposes. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for molecular recognition processes, a feature highly valued in pharmaceutical development. These characteristics align well with current industry needs for compounds with balanced lipophilicity and polarity.

In the context of current research trends, this compound has garnered attention in studies related to enzyme inhibition and receptor modulation. The triazole moiety is known to interact with various biological targets, while the chlorophenyl group can influence binding affinity. Such properties make CAS No. 899965-34-5 a candidate for investigation in several therapeutic areas, though specific applications remain proprietary information in many cases. The scientific community continues to explore its potential through structure-based drug design approaches.

Quality control and analytical characterization of 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide require advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's identity and purity, which are crucial for research and development purposes. The availability of well-characterized batches with CAS No. 899965-34-5 has facilitated its use in various screening programs, contributing to the growing body of knowledge about this chemical entity.

From a commercial perspective, the demand for specialized intermediates like 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide reflects broader trends in the fine chemicals market. Pharmaceutical and agrochemical companies increasingly seek unique building blocks for their discovery programs, creating opportunities for manufacturers of such compounds. The specific CAS number 899965-34-5 has become an important identifier in chemical procurement databases, underscoring its relevance in contemporary research and development.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with CAS No. 899965-34-5. The compound's stability profile and storage requirements are typical for nitrogen-containing heterocycles, requiring protection from moisture and extreme temperatures to maintain its integrity over time.

Future research directions for 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide may explore its potential as a template for developing new bioactive molecules. The modular nature of its structure allows for systematic variation of substituents, enabling medicinal chemists to optimize desired properties. As computational methods for molecular docking and virtual screening become more sophisticated, compounds with such versatile scaffolds are likely to see increased utilization in drug discovery campaigns.

The intellectual property landscape surrounding CAS No. 899965-34-5 indicates ongoing interest from both academic and industrial researchers. Patent applications mentioning this compound often focus on its use as an intermediate in multi-step syntheses or as a core structure for derivative compounds. This pattern reflects the broader shift in chemical innovation toward fragment-based drug discovery and the design of privileged structures in medicinal chemistry.

In conclusion, 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-chlorophenyl)acetamide (CAS No. 899965-34-5) represents an important example of contemporary heterocyclic chemistry with significant potential across multiple applications. Its structural complexity and functional group diversity make it a valuable subject for ongoing research, particularly in fields requiring sophisticated molecular architectures. As chemical science continues to advance, compounds like this will undoubtedly play crucial roles in developing new solutions for healthcare, agriculture, and materials science challenges.